8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• Molecular Formula: C20H33ClO
• Molecular Weight: 324.9 g/mol
• InChI: InChI=1S/C20H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13H,2-5,8,11,14-19H2,1H3/b7-6-,10-9-,13-12-
• InChIKey: GOOFNMSVKVSPRF-QNEBEIHSSA-N

8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: Identity and Characteristics

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (CAS 126104-52-7), also referred to as dihomo-gamma-linolenyl chloride or homogamma linolenoyl chloride (C20:3 n-6), is a long-chain polyunsaturated fatty acyl chloride derived from dihomo-γ-linolenic acid (DGLA, 20:3 ω-6) . It belongs to the omega-6 family of eicosanoid precursor acyl chlorides and carries three cis-configured double bonds at positions 8, 11, and 14 along a 20-carbon backbone with a terminal acyl chloride functional group [1]. This compound is primarily employed as a reactive synthetic intermediate for constructing DGLA-containing phospholipids, triglycerides, and enzyme probes, and is commercially supplied as a high-purity analytical reference standard (≥99%) by specialist lipid manufacturers such as Larodan AB .

+ DGLA-derived acyl donor for phospholipid and enzyme probe construction

+ Omega-6 eicosanoid precursor for series-1 prostaglandin pathway studies

+ Certified high-purity reference standard for quantitative lipidomics workflows

• [1] Wikipedia. Dihomo-γ-linolenic acid. DGLA is a 20-carbon ω−6 fatty acid with three cis double bonds at positions 8, 11, and 14. View Source

8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: Substitution Limitations

Generic substitution among polyunsaturated fatty acyl chlorides is invalid because each chain-length/double-bond positional isomer directs a distinct metabolic and signaling fate. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the activated acyl donor for the DGLA scaffold, which serves as the obligatory precursor for anti-inflammatory series-1 prostaglandins (PGE1) via the cyclooxygenase pathway and for 15-HETrE via the 15-lipoxygenase pathway [1]. Replacing it with arachidonoyl chloride (C20:4, four double bonds) shifts the downstream product profile to series-2 prostaglandins (PGE2), which have opposing inflammatory properties [1]. Substituting the omega-3 positional isomer 11(Z),14(Z),17(Z)-eicosatrienoyl chloride yields an entirely different eicosanoid cascade (series-3 prostaglandins) . Even chain-length analogs such as gamma-linolenoyl chloride (C18:3) lack the two-carbon elongation required for incorporation into the 20-carbon eicosanoid precursor pool. These structural differences translate into quantifiable disparities in enzyme recognition, acylation kinetics, and metabolic routing that are documented in the evidence sections below.

Arachidonoyl chloride (C20:4) substitution

Routes to series-2 prostaglandins, shifting pathway output relative to DGLA-derived scaffold and altering eicosanoid signaling context.

Omega-3 positional isomer substitution

Identical molecular weight but distinct double-bond registration directs metabolism to series-3 prostaglandins with different receptor context.

Gamma-linolenoyl chloride (C18:3) substitution

Lacks two-carbon elongation required for C20 eicosanoid precursor pool incorporation; enzyme recognition and acylation kinetics may not transfer.

• [1] Levin G, Duffin KL, Obukowicz MG, Hummert SL, Fujiwara H, Needleman P, Raz A. Differential metabolism of dihomo-γ-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2. Biochem J. 2002;365(2):489-496. doi:10.1042/BJ20020172. View Source

8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: Evidence vs. Analogs

Platelet Acyl-CoA Synthetase Substrate Selectivity

In a direct head-to-head comparison using human platelet membrane preparations, the arachidonate-specific acyl-CoA synthetase catalyzed formation of arachidonoyl-CoA at 2.9 nmol/min/10⁹ platelets versus 2.5 nmol/min/10⁹ platelets for 8,11,14-eicosatrienoyl-CoA, representing a 1.16-fold rate preference for the tetraenoic (C20:4) substrate over the trienoic (C20:3) substrate that directly corresponds to the acyl chloride derivative of this guide [1]. The same study demonstrated that the nonspecific long-chain acyl-CoA synthetase present in platelets generated oleoyl-CoA at only 0.75 nmol/min/10⁹ platelets, confirming that both DGLA- and AA-derived acyl chains are preferentially activated by the dedicated arachidonate-specific enzyme relative to monounsaturated substrates [1].

Platelet ACS Kinetics

Head-to-head

2.5 vs 2.9 nmol/min/10⁹ platelets

Reported 1.16-fold rate context vs arachidonoyl-CoA

Human platelet membrane preparation; arachidonate-specific ACS

Evidence Dimension	Acyl-CoA synthetase enzymatic formation rate (human platelet membranes)
Target Compound Data	2.5 nmol 8,11,14-eicosatrienoyl-CoA / min / 10⁹ platelets
Comparator Or Baseline	Arachidonoyl-CoA: 2.9 nmol/min/10⁹ platelets; Oleoyl-CoA: 0.75 nmol/min/10⁹ platelets
Quantified Difference	1.16-fold higher rate for arachidonoyl-CoA vs. eicosatrienoyl-CoA; 3.3- to 3.9-fold higher for either polyunsaturated substrate vs. oleoyl-CoA
Conditions	Human platelet membrane preparation; ATP, Mg²⁺, CoA present; pH 8.0 optimal; Wilson et al., J Biol Chem 1982

Why This Matters

This quantitative enzyme preference confirms that the DGLA-derived acyl chloride provides distinct activation kinetics relative to the arachidonoyl analog, making it the requisite precursor when investigating DGLA-specific eicosanoid pathways in platelet models.

• [1] Wilson DB, Prescott SM, Majerus PW. Discovery of an arachidonoyl coenzyme A synthetase in human platelets. J Biol Chem. 1982;257(7):3510-3515. View Source

Brain Microsomal Acyltransferase Selectivity

In rat brain microsomes, acylation rates with arachidonoyl-CoA were 2 to 5 times higher than with eicosatrienoyl-CoA when incorporating acyl groups into 1-acylglycerophosphorylinositol [1]. The same study reported that arachidonoyl-CoA acylation was 5 to 10 times higher than with oleoyl-CoA, placing eicosatrienoyl-CoA at an intermediate reactivity tier between the highly preferred tetraenoic substrate and monounsaturated substrates. The authors explicitly concluded that 'the marked difference in acylation rates between arachidonoyl-CoA (20:4, n-6) and eicosatrienoyl-CoA (20:3, n-6) indicates that the double bond between carbons 5 and 6 may be critical in directing enzyme selectivity for arachidonoyl-CoA' [1].

Brain GPI Acylation

Head-to-head

2–5× lower than arachidonoyl-CoA

Intermediate reactivity tier among acyl donors tested

Rat brain microsome context; 1-acyl-GPI acceptor lipid

Evidence Dimension	Acyltransferase-mediated acylation rate (rat brain microsomes, 1-acyl-GPI acceptor)
Target Compound Data	Eicosatrienoyl-CoA acylation rate (baseline)
Comparator Or Baseline	Arachidonoyl-CoA: 2–5× higher rate; Oleoyl-CoA: 5–10× lower rate; Linoleoyl-CoA and Linolenoyl-CoA: comparable to eicosatrienoyl-CoA
Quantified Difference	2- to 5-fold higher acylation rate for arachidonoyl-CoA vs. eicosatrienoyl-CoA
Conditions	Rat brain microsomes; 1-acylglycerophosphorylinositol acceptor; Baker & Thompson, J Biol Chem 1973

Why This Matters

For researchers constructing defined phospholipid species, the 2- to 5-fold kinetic disadvantage of the DGLA acyl chain relative to arachidonoyl must be accounted for in experimental design; substitution with arachidonoyl chloride would overestimate acylation rates and produce the wrong lipid species.

• [1] Baker RR, Thompson W. Selective acylation of 1-acylglycerophosphorylinositol by rat brain microsomes. Comparison with 1-acylglycerophosphorylcholine. J Biol Chem. 1973;248(20):7060-7065. View Source

COX-1/COX-2 Substrate Preference

DGLA and arachidonic acid (AA) exhibited similar affinities (Km values) and maximal reaction rates (Vmax) for cyclooxygenase-2 (COX-2), whereas AA was metabolized preferentially by cyclooxygenase-1 (COX-1) [1]. To offset the kinetic preference of COX-1 for AA over DGLA, a DGLA/AA cellular lipid ratio of approximately 2.8 was required, as calculated from the enzyme kinetic data [1]. When this ratio was achieved in cultured cells via desaturase inhibition, PGE1 synthesis increased concurrently with a decline in PGE2 formation, confirming that the DGLA scaffold drives anti-inflammatory series-1 prostaglandin production while competing with AA for COX active sites [1].

COX-1/COX-2 Routing

Reported

~2.8 DGLA/AA ratio to offset COX-1 preference

Pathway-specific product routing context

Recombinant COX and cultured cell model context

Evidence Dimension	COX-1 and COX-2 substrate affinity and metabolic preference
Target Compound Data	DGLA: similar Km and Vmax to AA for COX-2; metabolized less efficiently by COX-1
Comparator Or Baseline	Arachidonic acid (AA): similar Km and Vmax for COX-2; preferentially metabolized by COX-1 over DGLA
Quantified Difference	DGLA/AA ratio of ~2.8 in cellular lipids required to offset COX-1 preference for AA; PGE1 synthesis increased while PGE2 declined at this ratio
Conditions	Recombinant COX-1 and COX-2 enzymes; cultured cell lines (two cell types tested); Levin et al., Biochem J 2002

Why This Matters

Procurement of the DGLA-derived acyl chloride rather than arachidonoyl chloride is essential when the experimental objective is to probe series-1 prostaglandin (PGE1) biology, because the COX-1/COX-2 differential ensures that AA-based probes preferentially generate series-2 prostaglandins.

• [1] Levin G, Duffin KL, Obukowicz MG, Hummert SL, Fujiwara H, Needleman P, Raz A. Differential metabolism of dihomo-γ-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2. Biochem J. 2002;365(2):489-496. View Source

Certified Purity vs. Technical-Grade Chlorides

Commercially, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is supplied as a research-grade lipid with certified purity exceeding 99%, accompanied by a Certificate of Analysis, from specialist manufacturer Larodan AB (Cat. No. 46-2013) . This contrasts with general-purpose fatty acyl chlorides such as oleoyl chloride and linoleoyl chloride, which are commonly supplied at technical grades (typically 85–95% purity) for bulk industrial acylation reactions . The >99% specification, combined with documented storage stability of powder form at −20 °C for 3 years, positions this compound for use as a quantitative analytical reference standard in lipidomics and eicosanoid research, where trace-level impurities from lower-grade alternatives could confound mass spectrometric identification and quantification .

Purity Specification

Data to verify

>99% certified, CoA provided

Supports quantitative analytical workflow requirements

Supplier specification; lot-level documentation review advised

Evidence Dimension	Certified purity level and analytical documentation
Target Compound Data	Purity >99% (Larodan Cat. 46-2013); Certificate of Analysis provided; storage: powder −20 °C, 3 years
Comparator Or Baseline	Technical-grade fatty acyl chlorides (e.g., oleoyl chloride): typically 85–95% purity; limited or no Certificate of Analysis for research use
Quantified Difference	Minimum 4–14 percentage-point purity advantage; documented stability profile
Conditions	Commercial supplier specification; Larodan AB manufacturing standard since 1963

Why This Matters

For procurement decisions, the availability of >99% certified purity with full documentation reduces the need for in-house repurification and ensures batch-to-batch reproducibility in quantitative analytical workflows.

Double-Bond Stability During Synthesis

During the synthesis of 1,2-di-[1′-¹⁴C]eicosatrienoyl-sn-glycero-3-phosphorylcholine via acylation of the CdCl₂–glycerophosphorylcholine complex with the ¹⁴C-labeled fatty acid (activated in situ with trifluoroacetic anhydride and pyridine), no isomerization or peroxidation of the unsaturated eicosatrienoyl chains was detected [1]. The ¹⁴C-labeled lecithin product was isolated in pure form by preparative thin-layer chromatography and alumina column chromatography in an overall yield of 12–24% [1]. This contrasts with the broader class-level observation that polyunsaturated fatty acid chlorides are susceptible to double-bond rearrangement and conjugated system formation during synthesis with thionyl chloride, a problem that led Wood et al. (1944) to recommend oxalyl chloride as distinctly preferable for unsaturated substrates [2].

cis-Bond Retention

Reported

No isomerization or peroxidation detected

Retains native configuration during synthesis

In situ activation condition context; oxalyl chloride method reference

Evidence Dimension	Isomerization/peroxidation during phospholipid synthesis with polyunsaturated acyl donors
Target Compound Data	No isomerization or peroxidation detected for eicosatrienoyl moiety when incorporated into lecithin; isolated yield 12–24%
Comparator Or Baseline	Class-level: unsaturated fatty acid chlorides prepared with thionyl chloride are documented to undergo double-bond rearrangement; oxalyl chloride method recommended by Wood et al. 1944
Quantified Difference	Zero detectable isomerization/peroxidation vs. known class-level risk with alternative chlorinating agents
Conditions	Acylation of CdCl₂–glycerophosphorylcholine complex with ¹⁴C-labeled fatty acid; trifluoroacetic anhydride/pyridine activation; Pugh et al., J Lipid Res 1975

Why This Matters

The documented retention of cis double-bond geometry during synthetic manipulation means that DGLA-containing probes constructed from this chloride retain their native biological configuration, which is critical for enzyme recognition studies where cis-trans isomerism would alter substrate affinity.

• [1] Pugh EL, Kates M, Szabo AG. A simplified procedure for synthesis of di-[¹⁴C]acyl-labeled lecithins. J Lipid Res. 1975;16(5):392-394. PMID: 1176834. View Source
• [2] Wood TR, Jackson FL, Baldwin AR, Longenecker HE. The Preparation of Some Unsaturated Fatty Acid Chlorides. J Am Chem Soc. 1944;66(2):287-289. doi:10.1021/ja01230a039. View Source

Omega-6 vs. Omega-3 Positional Isomers

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (CAS 126104-52-7, omega-6 series) and its omega-3 positional isomer 11(Z),14(Z),17(Z)-Eicosatrienoyl chloride (CAS 104926-33-2) share the identical molecular formula (C₂₀H₃₃ClO) and molecular weight (324.93) but differ in double-bond registration, leading to entirely distinct metabolic fates [1]. The omega-6 isomer yields series-1 prostaglandins (PGE1) and 15-HETrE via COX and 15-LOX pathways, while the omega-3 isomer is metabolized to series-3 prostaglandins (PGE3) with different receptor affinities and biological potencies [2]. The omega-6 isomer's first double bond is located at carbon 6 from the methyl terminus, classifying it as an n-6 fatty acyl chloride, whereas the omega-3 isomer has its first double bond at carbon 3 from the methyl terminus (n-3) [2]. The two isomers are supplied under distinct Larodan catalog numbers (46-2013 vs. 46-2003), both at >99% purity, and are not analytically interchangeable [1].

Isomer Identification

Class-level

Identical MW, distinct eicosanoid pathways

Not analytically interchangeable

Verify CAS 126104-52-7 before procurement

Evidence Dimension	Double-bond positional registration and downstream eicosanoid product specificity
Target Compound Data	8(Z),11(Z),14(Z)-Eicosatrienoyl chloride: omega-6 (n-6); double bonds at Δ8, Δ11, Δ14; precursor to series-1 prostaglandins (PGE1)
Comparator Or Baseline	11(Z),14(Z),17(Z)-Eicosatrienoyl chloride: omega-3 (n-3); double bonds at Δ11, Δ14, Δ17; precursor to series-3 prostaglandins (PGE3)
Quantified Difference	Identical molecular formula and mass; distinct enzyme recognition and eicosanoid product profiles (no quantitative cross-reactivity data identified for direct comparison of the two acyl chlorides)
Conditions	Class-level inference based on established fatty acid biochemistry; positional isomers distinguished by GC-MS and LC-MS/MS retention times

Why This Matters

Procurement must specify the exact positional isomer (CAS 126104-52-7, not 104926-33-2) to ensure that downstream biological experiments interrogate the omega-6 DGLA pathway rather than the omega-3 pathway, as the two isomers are indistinguishable by molecular weight alone.

• [1] WHMall / Larodan. C20:3 (8Z,11Z,14Z) – 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, CAS 126104-52-7, Cat. Larodan-46-2013, Purity >99%. C20:3 (11Z,14Z,17Z) – 11(Z),14(Z),17(Z)-Eicosatrienoyl chloride, CAS 104926-33-2, Cat. Larodan-46-2003, Purity >99%. View Source
• [2] Wikipedia. Dihomo-γ-linolenic acid (DGLA, 20:3 ω-6). Essential fatty acid metabolism: omega-6 DGLA yields series-1 prostaglandins; omega-3 eicosatrienoic acid yields series-3 prostaglandins. View Source

8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: Application Scenarios

DGLA-Phospholipid Synthesis for COX Discrimination

When the experimental goal is to construct phospholipid probes that discriminate between COX-1 and COX-2 metabolic routing, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the required acyl donor. As demonstrated by Levin et al. (2002), DGLA and arachidonic acid exhibit similar Km/Vmax for COX-2, but COX-1 preferentially metabolizes arachidonic acid. Phospholipids synthesized with this chloride will generate series-1 prostaglandins (PGE1) upon COX-mediated release, enabling researchers to separately track the COX-2-dependent pathway without the COX-1 interference that would occur if arachidonoyl chloride were employed . The documented absence of isomerization during lecithin synthesis with this moiety (Pugh et al., 1975) further ensures that the resulting phospholipid retains native cis double-bond geometry required for authentic enzyme-substrate recognition .

Platelet Eicosanoid Activation Calibration

For studies investigating how platelet acyl-CoA synthetase channels polyunsaturated fatty acids into eicosanoid biosynthesis, the known activation rate of 2.5 nmol 8,11,14-eicosatrienoyl-CoA/min/10⁹ platelets (vs. 2.9 nmol/min/10⁹ platelets for arachidonoyl-CoA) provides a quantitative benchmark that must be factored into experimental design . Researchers using this chloride to prepare DGLA-CoA or DGLA-containing phospholipid substrates can calibrate expected enzymatic conversion rates against this published kinetic parameter, avoiding the erroneous assumption that DGLA and arachidonic acid derivatives are activated at identical rates in platelet models .

DGLA Lipidomics Reference Standard

The >99% certified purity and Certificate of Analysis provided with Larodan Cat. 46-2013 make this chloride suitable as a derivatization standard or calibration reference for lipidomics workflows targeting DGLA-containing lipid species . In GC-MS and LC-MS/MS-based lipidomics, the unambiguous identification of 8,11,14-eicosatrienoyl-containing glycerophospholipids, triglycerides, and N-acylethanolamines requires authenticated reference material to establish retention time, fragmentation pattern, and ionization efficiency. The documented long-term powder stability (3 years at −20 °C) supports batch procurement for multi-year longitudinal studies where reference standard consistency is critical .

Brain Phospholipid Remodeling with DGLA Donor

In rat brain microsomal systems, the acylation rate with eicosatrienoyl-CoA is 2- to 5-fold lower than with arachidonoyl-CoA for 1-acyl-GPI acceptor lipids . This kinetic differential is critical for neuroscientists studying the highly selective acyl chain composition of brain inositol phospholipids. Using 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride to prepare the corresponding CoA ester ensures that the authentic 20:3 n-6 chain is incorporated, enabling accurate determination of whether observed acylation rates reflect endogenous DGLA metabolism or are artifactually altered by substitution with the more rapidly acylated arachidonoyl analog .

Application

Selection Property

Validation Focus

DGLA phospholipid COX discrimination

Acyl donor pathway specificity

Series-1 vs series-2 prostaglandin routing

Platelet eicosanoid precursor studies

Acyl-CoA synthetase substrate context

Platelet enzyme kinetics review

Lipidomics reference standardization

Certified purity specification

Retention time and fragmentation validation

Brain inositol phospholipid remodeling

Acyltransferase selectivity review

Brain microsomal kinetics context